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Compound of Interest

Compound Name: nigrasin I

Cat. No.: B15115651 Get Quote

A Comprehensive Technical Guide to Nigrosin
Nigrosin is a mixture of synthetic black phenazine-based dyes.[1] It is not a single chemical

compound but rather a complex combination of related molecules. Nigrosin is broadly

categorized into two main types based on its solubility: water-soluble (WS) and solvent-soluble

(SS), which is often alcohol-soluble.[1][2] This guide provides an in-depth overview of the

chemical properties, applications, and relevant experimental protocols for nigrosin, tailored for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Nigrosin's properties vary depending on its specific formulation and whether it is the water-

soluble or solvent-soluble form. It is generally characterized as a black powder or granules.[2]

[3]

General Characteristics
Property Description

Chemical Class Azine Dye[2][3]

Appearance Fine black powder or granules[2][3]

Stability

Stable under standard storage conditions, but

extreme pH environments should be avoided.[3]

It also exhibits excellent resistance to fading

upon prolonged exposure to light.[2][3]
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Solubility and Spectral Properties
The solubility of nigrosin is its primary distinguishing characteristic between its different forms.

Form
CAS
Number

Molecular
Formula
(Example
Component
)

Molecular
Weight
(Example
Component
)

Solubility
Absorption
Maximum
(λmax)

Nigrosin

(Alcohol

Soluble)

11099-03-

9[4]
C30H23N5[5]

453.5 g/mol

[5]

Soluble in

organic

solvents like

ethanol,

benzene, and

toluene;

insoluble in

water.[4]

567 nm[6]

Nigrosin

(Water

Soluble)

8005-03-6[7]
C22H14N6N

a2O9S2[8]

616.49 g/mol

[8]

Soluble in

water;

partially

soluble in

alcohols.[3][9]

570 - 580 nm

(in 50%

ethanol)[10]

Applications in Research and Development
Nigrosin's primary applications in a research setting are as a biological stain and a colorant in

various formulations.

Biological Staining: Nigrosin is extensively used for negative staining of bacteria, fungi (like

Cryptococcus neoformans), and other microorganisms.[1] This technique allows for the

visualization of cellular morphology and capsules as colorless outlines against a dark

background.[1] An advantage of this method is that it does not require prior heat or alcohol

fixation, preserving the organism's natural shape.[1]

Viability Assays: Water-soluble nigrosin is employed in cell viability tests.[1] The principle of

this assay is that viable (living) cells with intact cell membranes exclude the dye, while non-
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viable (dead) cells take it up and appear stained.[1] This is particularly useful in sperm vitality

assessment, often in combination with eosin.[11][12]

Other Applications: Beyond the laboratory, nigrosin is used in the manufacturing of inks,

lacquers, varnishes, and for dyeing textiles, leather, and plastics.[1][2][13]

Experimental Protocols
A key application of nigrosin in biological research is in the Eosin-Nigrosin staining technique

for assessing sperm vitality.

Eosin-Nigrosin Staining for Sperm Vitality
This one-step staining technique is used to differentiate between viable and non-viable sperm,

especially when initial motility is low.[11][12] Nigrosin provides a dark background, enhancing

the contrast for easier visualization of the sperm.[11] Eosin stains the non-viable sperm pink,

while viable sperm remain unstained (white).[11]

Procedure:

Pre-label a microscope slide.

Mix a fresh semen sample thoroughly.

Aliquot 30-50 µL of the sample into a small tube.

Add 2-3 drops of Eosin-Nigrosin stain solution to the sample, mix gently, and incubate for 30

seconds.

Place one drop of the mixture onto the labeled slide and prepare a smear.

Allow the smear to air dry completely.

Mount the slide with a coverslip using a compatible mounting medium.

Examine the slide under a microscope at 40x or 100x objective.[11]

Results:
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Viable sperm: Appear white or have colorless heads.[11]

Non-viable sperm: Appear with red or dark pink heads.[11]

Background: Should be dark, provided by the nigrosin.[11]

Visualized Workflows
Logical Flow of Nigrosin Type Selection

Application Requirement
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Caption: Decision workflow for selecting the appropriate type of nigrosin based on solvent

system.

Experimental Workflow for Negative Staining of Bacteria
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Start: Bacterial Sample

Mix a small drop of bacterial culture
with a drop of nigrosin solution on a slide

Spread the mixture thinly across the slide
using the edge of another slide

Allow the smear to air dry completely
(Do not heat fix)

Observe under oil immersion objective

Result: Unstained bacteria
 against a dark background

Click to download full resolution via product page

Caption: Step-by-step workflow for negative staining of bacteria using nigrosin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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